![molecular formula C27H31NO2 B3742446 4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine](/img/structure/B3742446.png)
4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine
Overview
Description
4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine is a compound that has been extensively studied in scientific research due to its potential therapeutic properties. This compound belongs to the class of piperidine derivatives and has been shown to have a wide range of effects on the biochemical and physiological processes in the body. In
Mechanism of Action
The mechanism of action of 4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine is not fully understood. However, it has been shown to have a high affinity for certain receptors in the body, including the dopamine and serotonin receptors. This compound has been shown to modulate the activity of these receptors, leading to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in the body. It has been shown to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer and Alzheimer's disease. This compound has also been shown to have neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine in lab experiments is its high purity and yield. This compound has been optimized for synthesis, which allows for consistent results in lab experiments. However, one of the limitations of using this compound in lab experiments is its high cost. The synthesis of this compound is complex and requires expensive reagents, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the exploration of the compound's potential as a treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the biochemical and physiological processes in the body.
Scientific Research Applications
4-benzyl-1-[3-(benzyloxy)-4-methoxybenzyl]piperidine has been extensively studied in scientific research due to its potential therapeutic properties. This compound has been shown to have a wide range of effects on the biochemical and physiological processes in the body. It has been studied for its potential as a treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
4-benzyl-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H31NO2/c1-29-26-13-12-25(19-27(26)30-21-24-10-6-3-7-11-24)20-28-16-14-23(15-17-28)18-22-8-4-2-5-9-22/h2-13,19,23H,14-18,20-21H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLEUPKCYTMEQNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCC(CC2)CC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H31NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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